Cas no 14087-09-3 (Bicyclo[3.1.1]heptane-2-ethanol,6,6-dimethyl-, 2-acetate)

• Product name: Bicyclo[3.1.1]heptane-2-ethanol,6,6-dimethyl-, 2-acetate
• CAS No: 14087-09-3
• MF: C₁₃H₂₂O₂
• MW: 210.31258
• CID: 197960
• PubChem ID: 85678

Bicyclo[3.1.1]heptane-2-ethanol,6,6-dimethyl-, 2-acetate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane-2-ethanol,6,6-dimethyl-, 2-acetate
• 2-(6,6-Dimethylbicyclo(3.1.1)hept-2-yl)ethyl acetate
• 2-(6,6-dimethyl-4-bicyclo[3.1.1]heptanyl)ethyl acetate
• 2-(6,6-dimethylbicyclo[3.1.1]hept-2-yl)ethyl acetate
• Einecs 237-932-4
• 6,6-Dimethylbicyclo[3.1.1]heptane-2-ethanol acetate
• 2-(6,6-dimethylnorpinan-2-yl)ethyl acetate
• 2-(6,6-Dimethylbicyclo[3.1.1]heptan-2-yl)ethyl acetate
• NS00052239
• A807912
• 14087-09-3
• DTXSID90930928
• 2-(7,7-Dimethyl-2-bicyclo[3.1.1]heptanyl)ethyl acetate

• Inchi： InChI=1S/C13H22O2/c1-9(14)15-7-6-10-4-5-11-8-12(10)13(11,2)3/h10-12H,4-8H2,1-3H3
• InChI Key： UZGHWQCIIVCZLR-UHFFFAOYSA-N
• SMILES： CC(OCCC1CCC2CC1C2(C)C)=O

Computed Properties

• Exact Mass: 210.16206
• Monoisotopic Mass: 210.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.6

Experimental Properties

• Density: 0.966
• Boiling Point: 249.4°C at 760 mmHg
• Flash Point: 101.4°C
• Refractive Index: 1.463
• PSA: 26.3